N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide

• IUPAC Name: N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C21H18N4O2S/c1-2-27-13-19-24-25-21(28-19)23-20(26)16-12-18(14-8-4-3-5-9-14)22-17-11-7-6-10-15(16)17/h3-12H,2,13H2,1H3,(H,23,25,26)
• InChI Key: WMXDMBPFTSOSFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NN=C(S1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol

Description

N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide is a chemical compound that belongs to the class of quinoline derivatives. It has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide is not fully understood. However, it is believed to exert its biological effects by interacting with various biomolecules, including enzymes, receptors, and DNA. It has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and carbonic anhydrase, which are involved in cancer cell proliferation and metastasis. It has also been shown to modulate the activity of certain receptors, such as GABA receptors, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide has been shown to have various biochemical and physiological effects. It has been demonstrated to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, or the formation of new blood vessels, which is a critical step in tumor growth and metastasis. In addition, it has been shown to modulate neuronal activity, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. Another advantage is that it has demonstrated potent biological activity in vitro and in vivo. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent. Another limitation is that its toxicity and pharmacokinetic properties have not been fully characterized, which may limit its clinical applications.

Future Directions

There are several future directions for the study of N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide. One direction is to further elucidate its mechanism of action, which may provide insights into its potential therapeutic applications. Another direction is to optimize its pharmacokinetic properties, such as its solubility, bioavailability, and half-life, which may improve its clinical efficacy. Additionally, further studies are needed to evaluate its toxicity and safety profiles, which are critical for its development as a therapeutic agent. Finally, the development of novel analogs and derivatives of this compound may lead to the discovery of more potent and selective compounds for various scientific applications.

Scientific Research Applications

N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenyl-4-quinolinecarboxamide has been studied for its potential applications in various scientific fields. In medicinal chemistry, it has been evaluated for its anticancer, antitumor, and antimicrobial activities. In pharmacology, it has been investigated for its potential as a drug target for various diseases, including Alzheimer's disease, Parkinson's disease, and epilepsy. In biochemistry, it has been studied for its interactions with various biomolecules, including enzymes, receptors, and DNA.